4-(((3,5-dimethoxybenzyl)oxy)methyl)-N-(thiophen-2-yl)piperidine-1-carboxamide

• IUPAC Name: 4-[(3,5-dimethoxyphenyl)methoxymethyl]-N-thiophen-2-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C20H26N2O4S/c1-24-17-10-16(11-18(12-17)25-2)14-26-13-15-5-7-22(8-6-15)20(23)21-19-4-3-9-27-19/h3-4,9-12,15H,5-8,13-14H2,1-2H3,(H,21,23)
• InChI Key: WGKMICKPOBWWPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)COCC2CCN(CC2)C(=O)NC3=CC=CS3)OC
• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol

Description

4-(((3,5-dimethoxybenzyl)oxy)methyl)-N-(thiophen-2-yl)piperidine-1-carboxamide, also known as DT-010, is a novel compound that has gained attention in the scientific community for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Biological Evaluation

Research into compounds structurally related to "4-(((3,5-dimethoxybenzyl)oxy)methyl)-N-(thiophen-2-yl)piperidine-1-carboxamide" often focuses on the synthesis of novel heterocyclic compounds with potential pharmacological properties. For example, Abu-Hashem et al. (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, showcasing their anti-inflammatory and analgesic activities. These compounds were evaluated as COX-1/COX-2 inhibitors, demonstrating significant inhibitory activity and potential as pharmacological agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Applications

Compounds with piperidine and thiophene moieties have also been explored for their antimicrobial properties. Talupur, Satheesh, and Chandrasekhar (2021) conducted a study on the synthesis, characterization, antimicrobial evaluation, and docking studies of thiophene-2-carboxamides, indicating the potential of these compounds in addressing microbial resistance (Talupur, Satheesh, & Chandrasekhar, 2021).

Material Science and Polymer Chemistry

In the realm of materials science, the synthesis of polymers containing uracil and adenine as side groups from compounds related to the query compound has been investigated. Hattori and Kinoshita (1979) developed polyamides that are soluble in water, which could have implications for biocompatible materials and drug delivery systems (Hattori & Kinoshita, 1979).

Novel Pharmacological Targets

Research also extends to the evaluation of compounds with piperidine and thiophene structures for their role in modulating biological targets. For instance, the study of Orexin-1 receptor mechanisms on compulsive food consumption demonstrates the pharmaceutical potential of structurally related compounds in addressing eating disorders and possibly other compulsive behavior disorders (Piccoli et al., 2012).